Karacoline
Karacoline
Karakoline is a natural product found in Aconitum japonicum, Delphinium pentagynum, and other organisms with data available.
Brand Name:
Vulcanchem
CAS No.:
39089-30-0
VCID:
VC21081831
InChI:
InChI=1S/C22H35NO4/c1-4-23-10-20(2)6-5-16(24)22-12-7-11-14(27-3)9-21(26,17(12)18(11)25)13(19(22)23)8-15(20)22/h11-19,24-26H,4-10H2,1-3H3/t11-,12-,13+,14+,15-,16+,17-,18+,19-,20+,21+,22+/m1/s1
SMILES:
CCN1CC2(CCC(C34C2CC(C31)C5(CC(C6CC4C5C6O)OC)O)O)C
Molecular Formula:
C22H35NO4
Molecular Weight:
377.5 g/mol
Karacoline
CAS No.: 39089-30-0
Cat. No.: VC21081831
Molecular Formula: C22H35NO4
Molecular Weight: 377.5 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Karakoline is a natural product found in Aconitum japonicum, Delphinium pentagynum, and other organisms with data available. |
|---|---|
| CAS No. | 39089-30-0 |
| Molecular Formula | C22H35NO4 |
| Molecular Weight | 377.5 g/mol |
| IUPAC Name | (1R,2R,3R,4S,5S,6S,8S,9S,10R,13R,16S,17R)-11-ethyl-6-methoxy-13-methyl-11-azahexacyclo[7.7.2.12,5.01,10.03,8.013,17]nonadecane-4,8,16-triol |
| Standard InChI | InChI=1S/C22H35NO4/c1-4-23-10-20(2)6-5-16(24)22-12-7-11-14(27-3)9-21(26,17(12)18(11)25)13(19(22)23)8-15(20)22/h11-19,24-26H,4-10H2,1-3H3/t11-,12-,13+,14+,15-,16+,17-,18+,19-,20+,21+,22+/m1/s1 |
| Standard InChI Key | HKQZUYOVMYOFIT-ZPHHXVHGSA-N |
| Isomeric SMILES | CCN1C[C@@]2(CC[C@@H]([C@]34[C@@H]2C[C@@H]([C@H]31)[C@]5(C[C@@H]([C@H]6C[C@@H]4[C@@H]5[C@H]6O)OC)O)O)C |
| SMILES | CCN1CC2(CCC(C34C2CC(C31)C5(CC(C6CC4C5C6O)OC)O)O)C |
| Canonical SMILES | CCN1CC2(CCC(C34C2CC(C31)C5(CC(C6CC4C5C6O)OC)O)O)C |
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